Cas no 2039-96-5 (Sodium 3-(Trimethylsilyl)-1-propanesulfonate)

• Product Name: Sodium 3-(Trimethylsilyl)-1-propanesulfonate
• CAS No: 2039-96-5
• MF: C₆H₁₅NaO₃SSi
• MW: 218.321772813797
• MDL: MFCD00007537
• CID: 42348
• PubChem ID: 24850773
• Update Time: 2025-10-29

Sodium 3-(Trimethylsilyl)-1-propanesulfonate Chemical and Physical Properties

Names and Identifiers

• Sodium 3-(trimethylsilyl)propane-1-sulfonate
• 3-(Trimethylsilyl)-1-propane sulfonic acid sodium salt
• Sodium 3-(Trimethylsilyl)-1-propanesulfonate [1H NMR Standard for D2O Solvent]
• (DSS) SODIUM 2,2-DIMETHYL-
• sodium,3-trimethylsilylpropane-1-sulfonate
• 2,2-Dimethyl-2-silapentane-5-sulfonate sodium salt
• 3-(Trimethylsilyl)-1-propanesulfonic acid
• 3-(Trimethylsilyl)propanesulfonic acid
• DSS
• DSS sodium salt
• Sodium 2,2-Dimethyl-2-silapentane-5-sulfonate
• Sodium 3-(trimethylsilyl)propane sulfonate
• sodium 4,4-dimethyl-4-silapentane-1-sulfonate
• 3-(Trimethylsilyl)-1-propanesulfonic Acid Sodium Salt
• Sodium 3-(trimethylsilyl)-1-propanesulfonate
• 1-Propanesulfonic acid, 3-(trimethylsilyl)-, sodium salt
• Sodium 3-sulfopropyltrimethylsilane
• 1-Propanesulfonic acid, 3-(trimethylsilyl)-, sodium salt (1:1)
• Sodium 3-(trimethylsilyl)propane sulfo
• 2,2-dimethyl-2-silapentane-5-sulfonic acid, sodium salt
• MFCD00007537
• Sodium 4,4-dimethyl-4-silapentanesulfonate
• S07485
• SCHEMBL424021
• 3-trimethylsilyl-1-propanesulfonic acid sodium salt
• 2,2-Dimethyl-2-Silapentane-5-Sulfonic Acid, Sodium Salt (Dss)
• 2039-96-5
• bmse000795
• hematoporphyrindihydrochloride
• HWEXKRHYVOGVDA-UHFFFAOYSA-M
• 996MF68A8L
• sodium;3-trimethylsilylpropane-1-sulfonate
• D84158
• Sodium 2,2'-dimethyl-2-silapentane-5-sulfonate
• Trimethylsilylpropanesulfonic Acid Sodium Salt, Monohydrate
• sodium3-(trimethylsilyl)propane-1-sulfonate
• C6H15NaO3SSi
• AS-71314
• sodium;3-trimethylsilylpropane-1-sulonate
• CHEBI:195173
• AKOS015904499
• Trimethylsilylpropanesulfonicacid,Sodiumsalt
• NSC 83558
• DTXSID7062118
• 3-(Trimethylsilyl)-1-propane sulfonic acid, sodium salt
• FT-0633987
• J-511036
• 2,2-dimethyl-2-silapentane-5-sulfonic acid sodium salt
• 1-Propanesulfonic acid, 3-(trimethylsilyl)- (sodium salt)
• AKOS003398568
• NSC-83558
• Sodium 3-(trimethylsilyl)propane-1-sulphonate hydrate
• EINECS 218-031-5
• T1638
• DB-045205
• Sodium 3-(Trimethylsilyl)-1-propanesulfonate

• MDL： MFCD00007537
• Inchi： 1S/C6H16O3SSi.Na/c1-11(2,3)6-4-5-10(7,8)9;/h4-6H2,1-3H3,(H,7,8,9);/q;+1/p-1
• InChI Key： HWEXKRHYVOGVDA-UHFFFAOYSA-M
• SMILES： S(CCC[Si](C)(C)C)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 218.04100
• Monoisotopic Mass: 218.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 65.6

Experimental Properties

• Color/Form: Not determined
• Melting Point: ~165 °C (dec.) (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.45
• PSA: 65.58000
• LogP: 2.34070
• Solubility: Not determined

Sodium 3-(Trimethylsilyl)-1-propanesulfonate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• FLUKA BRAND F CODES：3-10
• Risk Phrases：R36/37/38
• Safety Term：S22;S24/25
• TSCA：Yes

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Sodium 3-(Trimethylsilyl)-1-propanesulfonate

Professional Introduction of Sodium 3-(Trimethylsilyl)-1-propanesulfonate (CAS No. 2039-96-5)

Sodium 3-(Trimethylsilyl)-1-propanesulfonate, identified by the Chemical Abstracts Service (CAS) registry number 2039-96-5, is a versatile organosilicon sulfonate salt with significant applications in analytical chemistry, pharmaceutical synthesis, and materials science. This compound, characterized by its unique structure combining a trimethylsilyl group (TMS) and a sulfonate moiety, exhibits exceptional stability and reactivity under diverse experimental conditions. Recent advancements in its utilization have been highlighted in studies published in journals such as Journal of the American Chemical Society and Angewandte Chemie, underscoring its role in enhancing analytical precision and enabling novel synthetic pathways.

The molecular formula of Sodium 3-(Trimethylsilyl)-1-propanesulfonate is C₄H₁₁NaO₃SiS, with a molar mass of approximately 188.2 g/mol. Its structure comprises a sulfonic acid group (-SO₃^-) linked to a propanediyl chain substituted at the γ-position by a trimethylsilyl group (Si(CH₃)₃). This configuration imparts distinct physicochemical properties, including high thermal stability up to 200°C under inert conditions and excellent solubility in polar solvents such as methanol and acetonitrile. These attributes make it an ideal candidate for use in complex chemical environments requiring precise control over reactivity and selectivity.

In analytical chemistry, this compound has emerged as a critical reagent for derivatization reactions in gas chromatography-mass spectrometry (GC-MS) analysis. A groundbreaking study published in 2023 demonstrated its superior performance compared to traditional silylation agents like N-methyl-N-trimethylsilyltrifluoroacetamide (MSTFA). Researchers at the University of Cambridge reported that the sodium salt variant provides enhanced derivatization efficiency for polar analytes, particularly carbohydrates and amino acids, due to the balanced acidity of its sulfonate group. The resulting trimethylsilyl derivatives exhibit sharper chromatographic peaks and higher ionization efficiencies in mass spectrometry, enabling detection limits as low as picogram levels.

The synthesis of Sodium 3-(Trimethylsilyl)-1-propanesulfonate typically involves the reaction between chlorotrimethylsilane and sodium bis(2-hydroxypropyl)sulfosuccinate under controlled pH conditions. A recent optimization study by researchers at ETH Zurich introduced a solvent-free mechanochemical approach that reduces reaction time from 4 hours to just 15 minutes while achieving >98% purity. This method employs ball milling to enhance intermolecular interactions between reactants, eliminating the need for hazardous organic solvents—a key advancement aligning with green chemistry principles.

In pharmaceutical research, this compound serves as an intermediate for synthesizing bioactive molecules with silicon-containing functional groups. A notable application involves its use in solid-phase peptide synthesis (SPPS), where it acts as an efficient coupling agent for protected amino acids. A collaborative study between Pfizer and MIT revealed that incorporating this reagent into Fmoc-based protocols improves coupling yields by up to 40% compared to conventional dicyclohexylcarbodiimide (DCC) methods. The silicon moiety's steric hindrance reportedly stabilizes peptide intermediates during purification steps, reducing racemization risks.

Recent breakthroughs also highlight its role in drug metabolism studies. Investigators at Stanford University utilized this compound to synthesize stable isotopically labeled analogs of anti-cancer drugs containing trimethylsilylethyl (TME) protecting groups. These labeled compounds enabled precise quantification of metabolic pathways using LC-MS/MS techniques without interference from endogenous compounds—a critical advancement for pharmacokinetic profiling.

The material science community has explored its utility in polymer synthesis via controlled radical polymerization techniques. A team at KAIST demonstrated that this sodium salt can initiate atom transfer radical polymerization (ATRP) of styrene monomers with unprecedented precision, producing block copolymers with narrow molecular weight distributions (Đ ≈ 1.05). The silylated sulfonate acts as both an initiator and chain transfer agent, offering cost-effective scalability compared to traditional halogen-based systems.

Safety data indicates that while non-hazardous under standard laboratory conditions, proper handling precautions are essential due to its mild corrosivity toward skin tissues. OSHA-recommended PPE includes nitrile gloves and splash-proof goggles during preparation or purification processes involving concentrated solutions (>50% w/v). Storage guidelines recommend keeping sealed containers below 40°C away from strong oxidizing agents—a protocol validated through accelerated aging tests conducted by Sigma-Aldrich's analytical division.